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molecular formula C11H10N2O2S B8445362 2-[(Thiazol-5-ylmethyl)-amino]-benzoic acid

2-[(Thiazol-5-ylmethyl)-amino]-benzoic acid

Cat. No. B8445362
M. Wt: 234.28 g/mol
InChI Key: LENHGXKDBMMSQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08034811B2

Procedure details

Prepared by a similar procedure as described for preparation 1J, starting from anthranilic acid methyl ester and thiazole-5-carboxaldehyde (Combi-Blocks). 13C-NMR (DMSO-d6) δ 169.8, 153.6, 149.9, 140.8, 137.9, 134.3, 131.6, 115.0, 111.6, 110.7, 38.3.
[Compound]
Name
1J
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
C[O:2][C:3](=[O:11])[C:4]1[C:5](=[CH:7][CH:8]=[CH:9][CH:10]=1)[NH2:6].[S:12]1[C:16]([CH:17]=O)=[CH:15][N:14]=[CH:13]1>>[S:12]1[C:16]([CH2:17][NH:6][C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[C:3]([OH:2])=[O:11])=[CH:15][N:14]=[CH:13]1

Inputs

Step One
Name
1J
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(C=1C(N)=CC=CC1)=O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
S1C=NC=C1C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared by a similar procedure

Outcomes

Product
Name
Type
Smiles
S1C=NC=C1CNC1=C(C(=O)O)C=CC=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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